Cas no 2229138-17-2 (1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene
• CAS No: 2229138-17-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 6304372
• PubChem ID: 165965393
• Update Time: 2025-05-23

1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene
• EN300-1961796
• 2229138-17-2

• Inchi： 1S/C9H7ClF3NO2/c10-8-3-1-2-7(9(11,12)13)6(8)4-5-14(15)16/h1-3H,4-5H2
• InChI Key： SHMDKQCBBBIGSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene

Introduction to 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene (CAS No. 2229138-17-2)

1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene, identified by the CAS number 2229138-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its complex aromatic structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a nitroethyl side chain, and a trifluoromethyl group, makes it a valuable building block for further chemical modifications and applications.

The structural features of 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene contribute to its unique reactivity and potential utility in drug discovery. The chloro group at the para position relative to the trifluoromethyl group enhances electrophilic aromatic substitution reactions, while the nitroethyl moiety introduces both hydrophilic and lipophilic characteristics, making it suitable for designing molecules with optimized pharmacokinetic properties. These attributes have positioned this compound as a candidate for exploring novel therapeutic agents targeting various diseases.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors with enhanced selectivity and reduced side effects. The structural complexity of 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene allows for fine-tuning its interactions with biological targets, making it an attractive scaffold for medicinal chemists. Researchers have leveraged this compound to develop prototypes that exhibit promising activity against enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative disorders.

One of the most compelling aspects of 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene is its role in synthesizing molecules with enhanced metabolic stability. The trifluoromethyl group, known for its ability to improve lipophilicity and binding affinity, is particularly valuable in designing drugs that resist rapid degradation by metabolic enzymes. This property has been exploited in the development of next-generation antiviral and anticancer agents where prolonged half-life and sustained activity are critical.

The nitroethyl side chain in 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene also offers opportunities for further functionalization. Nitro groups can be reduced to amino groups under mild conditions, allowing for the introduction of amine functionalities that are essential for peptide coupling and further derivatization. This flexibility makes it a valuable intermediate in peptidomimetic drug design, where mimicking natural peptides with improved pharmacological properties is a major goal.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene for potential biological activity. High-throughput virtual screening (HTVS) combined with molecular docking techniques has identified several derivatives of this compound that show strong binding affinity to target proteins. These computational approaches have accelerated the drug discovery process by prioritizing promising candidates for experimental validation.

The synthesis of 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene involves multi-step organic transformations that highlight its synthetic utility. The chlorination step at the aromatic ring can be performed using reagents such as phosphorus oxychloride or sulfuryl chloride, while the introduction of the nitroethyl group typically requires nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. The trifluoromethylation step is often achieved using palladium-catalyzed reactions involving trifluoromethanol or related substrates.

In conclusion, 1-chloro-2-(2-nitroethyl)-3-(trifluoromethyl)benzene (CAS No. 2229138-17-2) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.